molecular formula C2H4ClNaO3S B231494 Ethyl 2-[(3-methoxyphenyl)methylidene]-3-oxobutanoate CAS No. 15725-25-4

Ethyl 2-[(3-methoxyphenyl)methylidene]-3-oxobutanoate

Cat. No. B231494
CAS RN: 15725-25-4
M. Wt: 248.27 g/mol
InChI Key: DZSCCQUQJNHJIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-[(3-methoxyphenyl)methylidene]-3-oxobutanoate, also referred to as MMB or MMB-FUBINACA, is a synthetic cannabinoid that has been identified as a designer drug. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and is known to produce psychoactive effects similar to those of cannabis.

Mechanism of Action

MMB acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are located throughout the body and play a role in regulating various physiological processes. When MMB binds to these receptors, it can activate a signaling cascade that leads to the release of neurotransmitters and other signaling molecules. This can result in a range of effects, including pain relief, inflammation reduction, and changes in mood and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MMB are similar to those of other cannabinoids, such as delta-9-tetrahydrocannabinol (THC). MMB has been shown to have a high affinity for CB1 and CB2 receptors, which are primarily located in the brain and immune system, respectively. When MMB binds to these receptors, it can produce a range of effects, including analgesia, sedation, and changes in mood and cognition.

Advantages and Limitations for Lab Experiments

MMB has several advantages for use in laboratory experiments. It is a potent and selective agonist of the cannabinoid receptors, which makes it a useful tool for studying the mechanisms of action of these receptors. Additionally, MMB has been found to be stable and easy to handle, which makes it a convenient compound for use in experiments. However, there are also some limitations to the use of MMB in laboratory experiments. It is a synthetic compound that has not been extensively studied in humans, which means that its effects and potential risks are not well understood. Additionally, MMB is a controlled substance in many countries, which can make it difficult to obtain and use in research.

Future Directions

There are several future directions for research on MMB. One area of interest is the potential therapeutic applications of MMB and other cannabinoids. Studies have shown that cannabinoids may have potential as treatments for conditions such as chronic pain, epilepsy, and anxiety disorders. Further research is needed to explore the potential benefits and risks of using cannabinoids as therapeutic agents. Another area of interest is the development of new synthetic cannabinoids with improved properties, such as increased potency or selectivity for specific receptor subtypes. This could lead to the development of new drugs with improved therapeutic potential. Finally, there is a need for further research on the potential risks associated with the use of synthetic cannabinoids, including MMB. Studies have shown that synthetic cannabinoids can have harmful effects on health, including cardiovascular and neurological effects. Understanding these risks is important for developing appropriate regulations and guidelines for the use of these compounds.

Synthesis Methods

The synthesis of MMB involves the reaction of 3-methoxybenzaldehyde with ethyl acetoacetate in the presence of a base catalyst such as potassium carbonate. The resulting product is then subjected to a reduction reaction using sodium borohydride to yield MMB. This method of synthesis has been described in several research articles and has been found to be effective in producing high yields of pure MMB.

Scientific Research Applications

MMB has been the subject of numerous scientific studies due to its potent cannabinoid activity. It has been used in research to explore the mechanisms of action of cannabinoid receptors and to investigate the potential therapeutic applications of cannabinoids. MMB has been shown to have analgesic, anti-inflammatory, and neuroprotective effects in animal models, which suggest that it may have potential as a treatment for conditions such as chronic pain and neurodegenerative diseases.

properties

CAS RN

15725-25-4

Molecular Formula

C2H4ClNaO3S

Molecular Weight

248.27 g/mol

IUPAC Name

ethyl 2-[(3-methoxyphenyl)methylidene]-3-oxobutanoate

InChI

InChI=1S/C14H16O4/c1-4-18-14(16)13(10(2)15)9-11-6-5-7-12(8-11)17-3/h5-9H,4H2,1-3H3

InChI Key

DZSCCQUQJNHJIO-UHFFFAOYSA-N

SMILES

CCOC(=O)C(=CC1=CC(=CC=C1)OC)C(=O)C

Canonical SMILES

CCOC(=O)C(=CC1=CC(=CC=C1)OC)C(=O)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.